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Chiral 1,2-amino alcohols are a privileged class of organic compounds, serving as foundational
structural motifs in a vast array of natural products, active pharmaceutical ingredients (APIs),
and chiral ligands.[1][2] Their stereochemical configuration is frequently paramount to their
biological activity, dictating the specificity of interactions with chiral biological targets like
enzymes and receptors.[2] (S)-2-Amino-2-cyclohexylethanol, a member of this vital chemical
family, is distinguished by a bulky cyclohexyl group attached to the chiral carbon of an
ethanolamine backbone.[3] This structural feature makes it a highly valuable intermediate and
building block (synthon) in asymmetric synthesis, where it is employed in the preparation of
chiral ligands, catalysts, and complex bioactive molecules.[3][4] This guide offers a
comprehensive overview of its chemical properties, a detailed protocol for its synthesis, and an
exploration of its applications for professionals in chemical research and drug development.

Core Chemical and Physical Properties

(S)-2-Amino-2-cyclohexylethanol is a chiral compound whose properties are defined by the
interplay between its amine, alcohol, and bulky cyclohexyl functional groups. The
physicochemical data, crucial for its application in synthesis, are summarized below.
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Property Value Source(s)
CAS Number 845714-30-9 [5][6]
Molecular Formula CsH17NO [61[7]
Molecular Weight 143.23 g/mol [6]

Boiling Point 273.8 £ 13.0 °C at 760 mmHg [718]
Density 1.0+ 0.1 g/cm3 [71[8]

Flash Point 119.4+19.8°C [718]
SMILES C1CCC(CC1)N [6]
Appearance Powder [4]

Storage Conditions Room Temperature, Sealed in o1[10]

Dry Place

Asymmetric Synthesis: A Chiral Pool Approach

One of the most direct and reliable methods for synthesizing enantiomerically pure amino

alcohols is the "chiral pool" approach.[2] This strategy leverages the high optical purity of

readily available starting materials, such as natural a-amino acids, to produce the desired chiral

product.[2] The synthesis of (S)-2-Amino-2-cyclohexylethanol is a prime example of this

methodology, starting from the corresponding non-proteinogenic amino acid, L-alpha-

Cyclohexylglycine (also known as (S)-2-amino-2-cyclohexylacetic acid).

The core of the transformation is the reduction of the carboxylic acid moiety to a primary
alcohol. For this purpose, a powerful reducing agent is required, as carboxylic acids are
relatively resistant to reduction. Lithium aluminum hydride (LiAlIH4) is the reagent of choice due
to its high reactivity. The reaction is conducted in an anhydrous aprotic solvent, such as
tetrahydrofuran (THF), to prevent the violent and exothermic reaction of LiAlHa with water.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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